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Compound of Interest

Compound Name: Diacetone alcohol

Cat. No.: B1670379 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Diacetone alcohol, including operational and disposal plans.

Diacetone alcohol is a combustible liquid that can cause serious eye irritation and may cause

respiratory irritation.[1][2] It is also suspected of damaging fertility or the unborn child.[1][2]

Therefore, strict adherence to safety protocols is crucial.

Personal Protective Equipment (PPE)
When handling Diacetone alcohol, the following personal protective equipment is required to

minimize exposure and ensure safety.
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PPE Category
Specific
Recommendations

Citations

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles. A face shield may be

necessary if splashes are

likely.

[3][4][5]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure. Butyl rubber and

Barrier® gloves are

recommended for prolonged

contact. Wear impervious

protective clothing, such as a

lab coat, apron, or coveralls.

[3][4][6]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

[3][4][5]

Occupational Exposure Limits
Organization Limit

OSHA (PEL) 50 ppm (averaged over an 8-hour workshift)

NIOSH (REL) 50 ppm (averaged over a 10-hour workshift)

ACGIH (TLV) 50 ppm (averaged over an 8-hour workshift)

(Source:[6])
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A systematic approach to handling Diacetone alcohol is essential to maintain a safe laboratory

environment.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Diacetone alcohol.[1][2][3][7][8]

Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood.[1]

[2][4]

Assemble PPE: Put on all required personal protective equipment as outlined in the table

above.

Prepare Spill Kit: Ensure a spill kit with absorbent materials (e.g., sand, earth, or vermiculite)

is readily accessible.[2][6][9]

Locate Safety Equipment: Confirm the location and functionality of eyewash stations and

safety showers.[3][4][5]

Handling Procedure
Grounding: When transferring the substance, use proper grounding procedures to avoid

static electricity.[1][8]

Avoid Inhalation and Contact: Handle the chemical in a way that minimizes the generation of

vapors or mists. Avoid direct contact with skin and eyes.[1][8][10]

Keep Away from Ignition Sources: Diacetone alcohol is a combustible liquid. Keep it away

from heat, sparks, open flames, and other sources of ignition.[1][2][3][8] No smoking should

be permitted in the handling area.[1][2]

Container Handling: Keep the container tightly closed when not in use.[1][2][7][8]

Post-Handling Procedures
Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][8]
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Storage: Store Diacetone alcohol in a cool, dry, well-ventilated area away from incompatible

materials such as strong acids and bases.[1][3] The storage area should be locked.[1][2]

Labeling: Ensure all containers of Diacetone alcohol are clearly and accurately labeled.

Disposal Plan
Proper disposal of Diacetone alcohol and its waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect waste Diacetone alcohol and any contaminated materials (e.g.,

absorbent pads from a spill) in a designated, labeled, and sealed container.[1][6]

Hazardous Waste Determination: Diacetone alcohol waste is considered hazardous waste.

[6]

Disposal Vendor: Dispose of the hazardous waste through a licensed and certified

hazardous waste disposal company. Follow all local, regional, and national regulations for

hazardous waste disposal.[1][2][8]

Empty Containers: Handle empty containers with care as they may contain residual

flammable vapors.[1][3][8] Do not reuse empty containers.
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Caption: Workflow for the safe handling of Diacetone alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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